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Compound of Interest

Compound Name: Tricyclodecenyl propionate

Cat. No.: B097855

An In-depth Technical Guide to Tricyclodecenyl
Propionate

This technical guide provides a comprehensive overview of Tricyclodecenyl propionate, a
significant aroma chemical utilized extensively in the fragrance and cosmetic industries. Aimed
at researchers, scientists, and professionals in drug development and chemical manufacturing,
this document details the compound's various names, chemical and physical properties,
experimental protocols for its synthesis and analysis, and its primary applications.

Synonyms and Alternative Names

Tricyclodecenyl propionate is known by a multitude of synonyms and trade names across
different industries and suppliers. This extensive list of alternative names is crucial for
researchers and professionals to identify the compound accurately in various contexts, from
scientific literature to commercial product formulations.
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Category

Name

IUPAC Name

8-Tricyclo[5.2.1.02,6]dec-3-enyl propanoate

Systematic Name

3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoinden-
6-yl propionate

CAS Registry Number

17511-60-3

EINECS Number

241-514-7

Common Synonyms

Cyclaprop, Florocyclene, Greenyl propionate,

Herbal propionate, Verdyl propionate

Trade Names

Cycloverdol propionate, Cycloverdyl propionate,

Erica propionate, Flor acetate

Other Chemical Names

4,7-Methano-1H-inden-6-ol, 3a,4,5,6,7,7a-
hexahydro-, propanoate; Hexahydro-4,7-
methanoinden-5(or 6)-yl propionate;

Tricyclo(5.2.1.02,6)dec-3-en-8-yl propionate

Quantitative Data

The physical and chemical properties of Tricyclodecenyl propionate are summarized in the

table below. These properties are essential for its application in various formulations and for

ensuring its quality and stability.
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Property Value Reference
Molecular Formula C13H1802 [1]
Molecular Weight 206.28 g/mol [1]
Appearance Colorless to pale yellow liquid [1]
Odor Fruity, herbal, with woody and 2]
floral notes
Density 1.048 - 1.056 g/cm3 at 20°C [1]
Boiling Point 242 - 244 °C [1]
Flash Point > 100 °C [1]

Refractive Index

1.490 - 1.494 at 20°C

[1]

Purity (by GC)

= 98%

[1]

CAS Number

17511-60-3

[1]

Experimental Protocols

Synthesis of Tricyclodecenyl Propionate

A common industrial method for the synthesis of Tricyclodecenyl propionate involves the

acid-catalyzed addition of propionic acid to dicyclopentadiene (DCPD).[3] While specific

laboratory-scale procedures can vary, the following protocol outlines the general steps based

on patent literature.

Materials:

Dicyclopentadiene (DCPD)

Propionic acid

Acid catalyst (e.qg., triflic acid)

Sodium hydroxide solution (for neutralization and purification)
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Anhydrous sodium sulfate (for drying)

Standard laboratory glassware for reflux, distillation, and extraction.

Procedure:

A mixture of propionic acid and a catalytic amount of triflic acid is prepared in a reaction flask
equipped with a stirrer, condenser, and dropping funnel.

The mixture is heated to a reaction temperature of 110-120°C.
Dicyclopentadiene is added dropwise to the heated mixture over a period of several hours.

After the addition is complete, the reaction mixture is stirred for an additional 1-2 hours at the
same temperature to ensure the reaction goes to completion.

The crude reaction mixture is then cooled to room temperature.

For purification, the excess propionic acid is first removed by distillation under reduced
pressure.

The remaining crude product is then washed with a dilute sodium hydroxide solution to
neutralize the acid catalyst, followed by washing with water until neutral.

The organic layer is separated and dried over anhydrous sodium sulfate.

The final product, Tricyclodecenyl propionate, is obtained by fractional distillation under
vacuum to achieve high purity.[3]

Quality Control Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the standard analytical technique for the

quality control of fragrance ingredients like Tricyclodecenyl propionate.[4][5] This method

allows for the separation, identification, and quantification of the main component and any

impurities.

Instrumentation:
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e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
e Capillary column suitable for fragrance analysis (e.g., DB-5ms, HP-5ms)
o Autosampler

GC-MS Parameters (Typical):

Injector Temperature: 250 °C
¢ Injection Mode: Split (e.g., 50:1)
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
e Oven Temperature Program:
o Initial temperature: 60 °C, hold for 2 minutes
o Ramp: Increase to 280 °C at a rate of 10 °C/min
o Final hold: 5 minutes at 280 °C
o MS Transfer Line Temperature: 280 °C
e lon Source Temperature: 230 °C

¢ lonization Mode: Electron lonization (El) at 70 eV

Mass Scan Range: m/z 40-400
Procedure:

e Sample Preparation: Prepare a dilute solution of the Tricyclodecenyl propionate sample in
a suitable solvent (e.g., 1% in ethanol or hexane).

« Injection: Inject 1 pL of the prepared sample into the GC-MS system.

o Data Acquisition: Acquire the data according to the specified GC-MS parameters.
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o Data Analysis:

o ldentify the main peak corresponding to Tricyclodecenyl propionate by comparing its
mass spectrum with a reference library (e.g., NIST, Wiley).

o Determine the purity of the sample by calculating the peak area percentage of the main
component relative to the total peak area.

o Identify and quantify any impurities present in the sample.

Applications and Logical Relationships

Tricyclodecenyl propionate is a versatile fragrance ingredient with a wide range of
applications, primarily in consumer products.[1][6] Its pleasant and long-lasting aroma makes it
a valuable component in the perfumer's palette.
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Specific Product Examples

Perfumes & Colognes

Lotions & Creams

Primary Applications

Key Ingredient——p-| Fragrance Industry
Soaps & Shampoos
Trlcyclgdecenyl P~ Cosmetics & Personal Care |
Propionate Deodorants
»-| Household Products i
Air Fresheners
-G

Click to download full resolution via product page
Caption: Applications of Tricyclodecenyl Propionate.

The diagram above illustrates the logical relationship between Tricyclodecenyl propionate
and its primary applications in the fragrance, cosmetics, and household product industries,
along with specific product examples.[1][2][7]
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Experimental Workflow: Quality Control

The quality control of Tricyclodecenyl propionate is a critical step to ensure its suitability for
use in consumer products. The following diagram outlines a typical experimental workflow for
its quality assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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